Methyl 6-(phenylamino)hexanoate

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: methyl 6-anilinohexanoate
• InChI: InChI=1S/C13H19NO2/c1-16-13(15)10-6-3-7-11-14-12-8-4-2-5-9-12/h2,4-5,8-9,14H,3,6-7,10-11H2,1H3
• InChI Key: ZXFNBPSRQPOCCQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCCCNC1=CC=CC=C1

Description

Methyl 6-(phenylamino)hexanoate is a useful research compound. Its molecular formula is C13H19NO2 and its molecular weight is 221.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aniline (2.79 g, 2.73 ml), 6.27 g of methyl 6-bromohexanoate and 12.24 g (0.09 mole) of sodium acetate trihydrate are heated at 80°-100° overnight in 15 ml of absolute ethanol. After cooling, the mixture is poured into 75 ml of ice-water and extracted with ether. The organic extract is washed with water, dried over magnesium sulfate and evaporated in vacuo to give N-(5-methoxycarbonylpentyl)aniline.